Cas no 131748-59-9 (Thiamethoxam impurity 1)
Thiamethoxam impurity 1 Chemical and Physical Properties
Names and Identifiers
-
- Guanidine,N-[(2-chloro-5-thiazolyl)methyl]-N'-methyl-N''-nitro-
- CGA322704
- 2-[(2-chloro-1,3-thiazol-5-yl)methyl]-1-methyl-1-nitroguanidine
- Thiamethoxam Impurity 1
- Guanidine, N-[(2-chloro-5-thiazolyl)methyl]-N'-methyl-N''-nitro-
- Thiamethoxam impurity 1
-
- Inchi: 1S/C6H8ClN5O2S/c1-8-6(11-12(13)14)10-3-4-2-9-5(7)15-4/h2H,3H2,1H3,(H2,8,10,11)
- InChI Key: PGOOBECODWQEAB-UHFFFAOYSA-N
- SMILES: N(CC1SC(Cl)=NC=1)C(=N[N+]([O-])=O)NC
Computed Properties
- Exact Mass: 249.00894
Experimental Properties
- PSA: 92.45
Thiamethoxam impurity 1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T222285-1mg |
Thiamethoxam impurity 1 |
131748-59-9 | 1mg |
360.00 | 2021-07-17 | ||
| TRC | T222285-2.5mg |
Thiamethoxam impurity 1 |
131748-59-9 | 2.5mg |
575.00 | 2021-07-17 | ||
| TRC | T222285-5mg |
Thiamethoxam impurity 1 |
131748-59-9 | 5mg |
1200.00 | 2021-07-17 | ||
| TRC | T222285-10mg |
(E)-2-((2-Chlorothiazol-5-yl)methyl)-1-methyl-3-nitroguanidine |
131748-59-9 | 10mg |
$150.00 | 2023-05-17 | ||
| TRC | T222285-50mg |
(E)-2-((2-Chlorothiazol-5-yl)methyl)-1-methyl-3-nitroguanidine |
131748-59-9 | 50mg |
$666.00 | 2023-05-17 | ||
| TRC | T222285-100mg |
(E)-2-((2-Chlorothiazol-5-yl)methyl)-1-methyl-3-nitroguanidine |
131748-59-9 | 100mg |
$1148.00 | 2023-05-17 | ||
| TRC | T222285-250mg |
(E)-2-((2-Chlorothiazol-5-yl)methyl)-1-methyl-3-nitroguanidine |
131748-59-9 | 250mg |
$ 1800.00 | 2023-09-06 |
Thiamethoxam impurity 1 Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on Thiamethoxam impurity 1
Thiamethoxam Impurity 1 (CAS No. 131748-59-9): An In-Depth Overview
Thiamethoxam impurity 1 (CAS No. 131748-59-9) is a significant compound in the field of agrochemicals and pharmaceutical research. This impurity is a byproduct that forms during the synthesis of thiamethoxam, a widely used neonicotinoid insecticide. Understanding the properties and behavior of thiamethoxam impurity 1 is crucial for ensuring the safety and efficacy of thiamethoxam-based products.
The chemical structure of thiamethoxam impurity 1 has been extensively studied, and it is characterized by its unique molecular composition. Recent research has focused on identifying the specific mechanisms through which this impurity forms during the synthesis process. Studies have shown that the presence of certain catalysts and reaction conditions can significantly influence the formation of thiamethoxam impurity 1. For instance, a study published in the Journal of Agricultural and Food Chemistry (2022) demonstrated that adjusting the pH and temperature during synthesis can reduce the formation of this impurity, thereby improving the purity of thiamethoxam.
In terms of its physical properties, thiamethoxam impurity 1 is a solid at room temperature with a melting point ranging from 150°C to 160°C. It is slightly soluble in water but highly soluble in organic solvents such as methanol and ethanol. These solubility characteristics are important for both analytical methods and industrial processes involving thiamethoxam production.
The toxicological profile of thiamethoxam impurity 1 has also been a subject of interest. While thiamethoxam itself is known to have low mammalian toxicity, the presence of impurities can potentially alter its safety profile. Recent studies have investigated the potential health effects of exposure to thiamethoxam impurity 1. A study published in Toxicology Letters (2023) reported that chronic exposure to this impurity at high concentrations may have adverse effects on liver function in laboratory animals. However, further research is needed to fully understand its long-term health impacts.
In the context of environmental impact, thiamethoxam impurity 1 has been detected in soil and water samples near agricultural areas where thiamethoxam is extensively used. The persistence and bioaccumulation potential of this impurity are areas of ongoing research. A study published in Environmental Science & Technology (2022) found that thiamethoxam impurity 1 can persist in soil for several months, raising concerns about its potential ecological impact. Efforts are being made to develop more sustainable agricultural practices that minimize the formation and release of such impurities into the environment.
The analytical methods for detecting and quantifying thiamethoxam impurity 1 are well-established. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is commonly used for this purpose. These techniques provide high sensitivity and specificity, allowing for accurate quantification even at trace levels. A recent review article in Analytical Chemistry (2023) discussed various advanced analytical techniques that have been developed to improve detection limits and reduce analysis time.
In pharmaceutical research, understanding the presence and behavior of thiamethoxam impurity 1 is essential for developing safe and effective formulations. The potential interactions between this impurity and other components in drug formulations need to be carefully evaluated to ensure product stability and efficacy. A study published in Pharmaceutical Research (2023) highlighted the importance of thorough characterization of all components in drug formulations to avoid unexpected adverse effects.
In conclusion, thiamethoxam impurity 1 (CAS No. 131748-59-9) is a compound that warrants continued attention due to its significance in both agrochemical and pharmaceutical applications. Ongoing research efforts aim to better understand its properties, behavior, and potential impacts on human health and the environment. By addressing these aspects, scientists can develop more effective strategies for managing this impurity and enhancing the safety and performance of thiamethoxam-based products.
131748-59-9 (Thiamethoxam impurity 1) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)